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The table below summarizes key experimental data for different Felbinac patch formulations compared to the

commercial product SELTOUCH.

. In Vitro Cumulative In Vivo Enhancement .
Formulation Key Primary
. Flux Amount AUCo-t VS.
Strategy Composition References
(nglcm?/h)  (12h) (h-pg/mL) SELTOUCH
Chemical 1% Information  189.03 Significantly  ~2.0x in vitro [1]
Enhancer Propylene missing pg/cm? increased
Patch Glycol (PG) in plasma,
skin,
muscle
lon-Pair + FEL-TEA 18.29 + Information  15.94 + ~2.0x in vitro [2] [3]
Enhancer complex + 2.59 missing 3.58 & in vivo
Patch 10% Azone
Commercial SELTOUCH 9.18+1.26 94.44 7.31+1.16 (Baseline) [1]112]
Reference (Teikoku pg/cm?
Seiyaku)

Experimental Protocols and Methodologies
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To ensure the reproducibility of the data, here are the detailed methodologies used in the cited studies.

In Vitro Skin Permeation Study

This test is crucial for evaluating the patch's ability to deliver the drug through the skin.

e Skin Model: Excised rabbit abdominal skin is commonly used [2].

¢ Diffusion Cell: A two-chamber side-by-side glass diffusion cell is employed. The skin is mounted
between the donor and receptor compartments [2].

e Experimental Conditions: The receptor compartment is filled with pH 7.4 phosphate buffer, stirred at
approximately 600 rpm, and maintained at 32°C to mimic skin surface temperature [2].

e Sample Analysis: Samples are taken from the receptor compartment at predetermined intervals and
analyzed using High-Performance Liquid Chromatography (HPLC) to determine the drug concentration
[2].

¢ Data Calculation: The steady-state flux (J) is calculated from the slope of the linear portion of the
cumulative amount permeated per unit area versus time plot [2].

In Vivo Absorption and Correlation

These studies assess the patch's performance in a living organism and how well it correlates with in vitro data.

¢ In Vivo Study Model: The optimized ion-pair patch (FEL-TEA with Azone) was evaluated using male
rabbits. The area under the concentration-time curve (AUCo—t) was measured to quantify systemic
exposure [2].

¢ In Vitro-In Vivo Correlation (IVIVC): The research on the FEL-TEA patch established a good
correlation between the in vitro skin permeation results and the in vivo absorption results in rabbits [2]
[3]. This means the in vitro test can reliably predict the patch's performance in a biological system.

Skin Irritation Test

The safety of the formulations is evaluated through skin irritation tests.

e Method: Conducted according to the Draize method on rabbit skin [2].

e Evaluation: The skin reactions (erythema and edema) are observed and scored at 24, 48, and 72 hours
after patch removal. Studies reported that the novel Felbinac patches showed negligible to slight
irritation, indicating good skin safety [1] [2].
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Formulation Strategies and Mechanisms

The following diagram illustrates the two main strategies used to enhance the transdermal delivery of Felbinac.

Felbinac Transdermal Enhancement Strategies

[Felbinac Transdermal Patcla

Chemical Enhancer Strategy

Ion-Pair Strategy

Mechanism: Alters skin barrier properties Mechanism: Forms complex with organic amines
to increase drug permeability to reduce drug lipophilicity (Log P)

. Example: Felbinac-Triethylamine (FEL-TEA) complex
. 0,
@Xample. Addition of 1% Propylene GlycoD [ ith 10% Azone

Enhances both
release & penetration

Improves drug solubility
and partitioning

Outcome: Enhanced Skin Permeation
(~2x improvement vs. SELTOUCH)

Click to download full resolution via product page

Key Insights for Research and Development

e« Combination Strategies are Effective: The most significant enhancement was achieved by combining
the ion-pair strategy (which modifies the drug's properties) with chemical enhancers (which modify the
skin's barrier) [2].
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¢ Focus on Partitioning: A key resistance for lipophilic drugs like Felbinac (Log P = 2.58) is the partition
from the lipophilic stratum corneum to the hydrophilic epidermis. Successful strategies directly address
this challenge [2].

e |VIVC is Achievable: Establishing a good in vitro-in vivo correlation, as demonstrated in the ion-pair
study, is valuable for streamlining future formulation development, reducing reliance on extensive in vivo
testing [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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